Cas no 1178147-87-9 (3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol
• CAS No: 1178147-87-9
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• MDL: MFCD12155738
• CID: 5230919
• PubChem ID: 60799863
• Update Time: 2025-06-14

3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUORO-4-METHOXY-PHENYL)-PROP-2-YN-1-OL
• 3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol
• 2-Propyn-1-ol, 3-(3-fluoro-4-methoxyphenyl)-

• MDL： MFCD12155738
• Inchi： 1S/C10H9FO2/c1-13-10-5-4-8(3-2-6-12)7-9(10)11/h4-5,7,12H,6H2,1H3
• InChI Key： JDFSYUPMGPHLGR-UHFFFAOYSA-N
• SMILES： FC1C=C(C#CCO)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol

Comprehensive Overview of 3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol (CAS No. 1178147-87-9): Properties, Applications, and Research Insights

The compound 3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol (CAS No. 1178147-87-9) is a fluorinated aromatic alkyne derivative that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique fluoro-methoxy substitution pattern and propargylic alcohol functional group, this molecule serves as a versatile building block for synthesizing complex organic frameworks. Its structural features, including the electron-withdrawing fluorine and electron-donating methoxy group, enable tailored reactivity in cross-coupling reactions and cycloadditions, making it valuable for drug discovery and agrochemical development.

Recent studies highlight the role of 3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol in designing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Researchers are exploring its potential in click chemistry applications, leveraging the alkyne moiety for bioconjugation in proteomics and diagnostics. The compound’s lipophilicity and hydrogen-bonding capacity also make it a candidate for optimizing blood-brain barrier permeability in CNS-targeted therapies, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the 1178147-87-9 scaffold offers modularity for structure-activity relationship (SAR) studies. Its fluorine atom enhances metabolic stability, a critical factor in medicinal chemistry, while the methoxy group influences π-stacking interactions in protein binding. These attributes align with industry trends favoring fragment-based drug design and late-stage functionalization strategies. Environmental considerations further drive interest in its green chemistry applications, such as catalyst-free transformations under mild conditions.

Analytical characterization of 3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol typically involves NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry, with computational studies predicting its ADMET properties. The compound’s stability under physiological conditions is a frequent query among researchers, underscoring the need for rigorous pH-dependent degradation studies. As demand grows for bioisosteres in lead optimization, this molecule’s fluorine-methoxy synergy presents opportunities to replace traditional phenyl motifs.

In material science, derivatives of 1178147-87-9 are investigated for organic electronics, particularly in OLED emissive layers where fluorine substitution reduces exciton quenching. Its conjugated alkyne system also enables polymerization into conductive polymers, relevant to flexible sensor development. These interdisciplinary applications reflect broader trends toward multifunctional molecular design, answering search engine queries like "fluorine in smart materials" or "alkyne monomers for polymers."

Regulatory and safety profiles of 3-(3-fluoro-4-methoxyphenyl)prop-2-yn-1-ol adhere to standard laboratory handling protocols, with no significant environmental persistency concerns. Patent literature reveals its inclusion in innovative therapeutic formulations, particularly for targeted cancer therapies and inflammatory diseases—topics frequently searched in conjunction with "small molecule modulators." Ongoing research continues to uncover novel applications, solidifying its position as a high-value chemical entity in 21st-century molecular innovation.